Cas no 746651-99-0 (4-CHLORO-3',5'-DIFLUOROBENZOPHENONE)

• Product Name: 4-CHLORO-3',5'-DIFLUOROBENZOPHENONE
• CAS No: 746651-99-0
• MF: C₁₃H₇ClF₂O
• MW: 252.643889665604
• CID: 979729
• PubChem ID: 2757458
• Update Time: 2025-07-23

4-CHLORO-3',5'-DIFLUOROBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3',5'-DIFLUOROBENZOPHENONE
• (4-chlorophenyl)-(3,5-difluorophenyl)methanone
• (4-chlorophenyl)(3,5-difluorophenyl)methanone
• PC2596
• DTXSID40373907
• MFCD01319935
• (4-Chloro-phenyl)-(3,5-difluoro-phenyl)-methanone
• AKOS005945474
• 746651-99-0

• MDL： MFCD01319935
• Inchi： 1S/C13H7ClF2O/c14-10-3-1-8(2-4-10)13(17)9-5-11(15)7-12(16)6-9/h1-7H
• InChI Key： WNZQWKGLJKSJDI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=C(C=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 252.01500
• Monoisotopic Mass: 252.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.84920

4-CHLORO-3',5'-DIFLUOROBENZOPHENONE Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：26-36/37/39
• Risk Phrases：R36/37/38